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Compound of Interest

Compound Name: Endosidin2

Cat. No.: B11934130

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the delivery and use of Endosidin2
(ES2), a potent inhibitor of exocytosis, across various model organisms. ES2 targets the highly
conserved EXO70 subunit of the exocyst complex, making it a valuable tool for studying vesicle
trafficking in plants, and potentially in mammalian and yeast systems.[1][2] This document
outlines detailed protocols, quantitative data, and the underlying signaling pathways to facilitate
the effective application of ES2 in your research.

Mechanism of Action

Endosidin2 is a cell-permeable small molecule that selectively binds to the EXO70 subunit of
the octameric exocyst complex.[1][3] This complex is crucial for tethering secretory vesicles to
the plasma membrane, the final step before membrane fusion and the release of vesicular
content.[1][2] By binding to EXO70, ES2 inhibits exocytosis and endosomal recycling.[3] In
plant cells, this inhibition leads to the redirection of plasma membrane proteins, such as the
auxin transporter PIN2, to the vacuole for degradation.[1][3] ES2's ability to modulate
exocytosis in a dose-dependent manner provides a powerful method to study dynamic cellular
processes that are often difficult to investigate through genetic approaches due to lethality or
redundancy.[1][2]

Diagram of the Endosidin2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Model Organisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934130#endosidin2-delivery-methods-for-different-
model-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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